Cas no 2309172-48-1 (LDN-192960 hydrochloride)

LDN-192960 hydrochloride is a selective inhibitor of the transforming growth factor-beta (TGF-β) type I receptor kinase, specifically targeting ALK5. This compound demonstrates high potency in suppressing TGF-β signaling pathways, making it a valuable tool for studying fibrotic diseases, cancer progression, and other conditions mediated by TGF-β. Its hydrochloride salt form enhances solubility and stability, facilitating in vitro and in vivo applications. LDN-192960 hydrochloride exhibits excellent selectivity over related kinases, ensuring minimal off-target effects. Researchers utilize this inhibitor to explore the therapeutic potential of ALK5 inhibition in preclinical models, offering insights into disease mechanisms and potential treatment strategies.
LDN-192960 hydrochloride structure
LDN-192960 hydrochloride structure
Product Name:LDN-192960 hydrochloride
CAS No:2309172-48-1
MF:C18H22Cl2N2O2S
MW:401.3505
CID:4739796
PubChem ID:91885401
Update Time:2026-02-25

LDN-192960 hydrochloride Chemical and Physical Properties

Names and Identifiers

    • LDN192960 dihydrochloride
    • C18H22Cl2N2O2S
    • SYN5194
    • AOB1696
    • 3-(2,7-Dimethoxy-acridin-9-ylsulfanyl)-propylamine dihydrochloride
    • 3-[(2,7-dimethoxy-9-acridinyl)thio]-1-propanamine,dihydrochloride
    • 3-((2,7-Dimethoxyacridin-9-yl)thio)propan-1-amine dihydrochloride
    • LDN-192960 Dihydrochloride
    • LDN-192960 hydrochloride
    • LDN-192960 2HCl?
    • CS-0102845
    • 3-(2,7-dimethoxyacridin-9-yl)sulfanylpropan-1-amine;dihydrochloride
    • MFCD26961113
    • LDN-192960 (hydrochloride)
    • GLXC-02585
    • DA-64906
    • SY329994
    • HY-13455A
    • AKOS037643510
    • 2309172-48-1
    • F86879
    • J-011829
    • 3-[(2,7-Dimethoxyacridin-9-yl)thio]-1-propanamine Dihydrochloride
    • AS-16677
    • Inchi: 1S/C18H20N2O2S.2ClH/c1-21-12-4-6-16-14(10-12)18(23-9-3-8-19)15-11-13(22-2)5-7-17(15)20-16;;/h4-7,10-11H,3,8-9,19H2,1-2H3;2*1H
    • InChI Key: FNHCUCJBABESJB-UHFFFAOYSA-N
    • SMILES: Cl[H].Cl[H].S(C([H])([H])C([H])([H])C([H])([H])N([H])[H])C1C2C([H])=C(C([H])=C([H])C=2N=C2C([H])=C([H])C(=C([H])C=12)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 400.0779045g/mol
  • Monoisotopic Mass: 400.0779045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 343
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.7

LDN-192960 hydrochloride Pricemore >>

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Additional information on LDN-192960 hydrochloride

LDN-192960 Hydrochloride: A Comprehensive Overview

LDN-192960 hydrochloride, with the CAS number 2309172-48-1, is a compound that has garnered significant attention in the scientific and medical communities. This compound is a hydrochloride salt of LDN-192960, which is a potent and selective antagonist of the prolactin-releasing peptide receptor (PRR). The research on this compound has opened new avenues in understanding the role of PRR in various physiological and pathological processes, particularly in the context of neuroendocrine regulation and cancer biology.

The discovery and development of LDN-192960 hydrochloride were driven by the need for more effective tools to study and modulate the activity of PRR. PRR is a G protein-coupled receptor (GPCR) that plays a critical role in regulating prolactin secretion from the anterior pituitary gland. Beyond its role in lactation, PRR has been implicated in various other functions, including stress response, immune modulation, and tumor progression. The selective antagonism provided by LDN-192960 hydrochloride makes it an invaluable tool for both basic research and potential therapeutic applications.

Recent studies have highlighted the potential of LDN-192960 hydrochloride in oncology, particularly in cancers where PRR signaling is upregulated. For instance, research has shown that PRR activation can promote tumor growth, invasion, and metastasis by enhancing angiogenesis and suppressing anti-tumor immune responses. By antagonizing PRR, LDN-192960 hydrochloride has demonstrated promising anti-tumor effects in preclinical models of breast, prostate, and ovarian cancers. These findings underscore the potential of this compound as a novel therapeutic agent in the fight against cancer.

In addition to its oncological applications, LDN-192960 hydrochloride has also been explored for its potential in treating neuroendocrine disorders. PRR is highly expressed in neuroendocrine tissues, and dysregulation of its activity has been linked to conditions such as hyperprolactinemia and certain pituitary tumors. The ability of LDN-192960 hydrochloride to selectively inhibit PRR without affecting other closely related receptors makes it a compelling candidate for targeted therapies in these conditions.

The pharmacokinetic properties of LDN-192960 hydrochloride have also been extensively studied. Research indicates that this compound exhibits favorable bioavailability and pharmacokinetic profiles, making it suitable for both oral and parenteral administration. Its high potency and selectivity ensure that therapeutic doses can be maintained at levels that minimize off-target effects while maximizing efficacy.

The development of LDN-192960 hydrochloride represents a significant advancement in receptor antagonist therapy. By leveraging cutting-edge research techniques and insights from molecular biology, pharmacology, and oncology, scientists have unlocked new possibilities for treating diseases once considered refractory to conventional therapies. As ongoing clinical trials continue to evaluate its safety and efficacy, the future of LDN-192960 hydrochloride as a therapeutic agent looks promising.

In conclusion, CAS No. 2309172-48-1, or LDN-192960 hydrochloride, stands at the forefront of innovative drug development. Its unique mechanism of action, coupled with its potent anti-tumor effects and favorable pharmacokinetic properties, positions it as a groundbreaking compound with vast therapeutic potential. As research into this compound progresses, it holds the promise of revolutionizing treatment approaches for cancer and neuroendocrine disorders alike.

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